molecular formula C31H30N2O4 B3532633 N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide)

N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide)

Cat. No. B3532633
M. Wt: 494.6 g/mol
InChI Key: GZUGCWPHFHKYML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide), commonly known as bisphenol A (BPA), is an organic synthetic compound that is widely used in the production of polycarbonate plastics and epoxy resins. It is also used in the manufacture of various consumer products, including food and beverage containers, dental sealants, and thermal paper receipts. The widespread use of BPA has raised concerns about its potential health effects on humans and wildlife.

Mechanism of Action

N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) acts as an endocrine disruptor by binding to estrogen receptors in the body. This can lead to a range of physiological and biochemical effects, including altered gene expression and disrupted hormone signaling pathways. N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) can also interfere with other cellular processes, including DNA synthesis and repair.
Biochemical and Physiological Effects:
N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) has been shown to have a range of biochemical and physiological effects on the body. These include changes in hormone levels, altered gene expression, and disrupted cellular signaling pathways. N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) has been linked to a variety of health problems, including reproductive disorders, developmental abnormalities, and cancer.

Advantages and Limitations for Lab Experiments

N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) is widely used in laboratory experiments as a model compound for studying the effects of endocrine disruptors. Its availability and low cost make it an attractive choice for researchers. However, N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) has limitations as a model compound, as its effects may not accurately reflect those of other endocrine disruptors. Additionally, the use of N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) in laboratory experiments may raise ethical concerns, as it has been linked to a range of adverse health effects.

Future Directions

There are several areas of future research that are needed to better understand the health effects of N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide). These include:
1. Investigating the long-term effects of N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) exposure on human health.
2. Developing alternative materials to replace N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) in the production of consumer products.
3. Studying the effects of N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) on wildlife and ecosystems.
4. Identifying the mechanisms by which N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) exerts its effects on the body.
5. Developing new methods for measuring N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) exposure in humans and wildlife.
6. Investigating the effects of N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) on vulnerable populations, such as pregnant women and children.
Conclusion:
In conclusion, N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) is an organic synthetic compound that is widely used in the production of polycarbonate plastics and epoxy resins. Scientific research has shown that N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) can mimic the effects of estrogen in the body, leading to a range of adverse health outcomes. While N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) has advantages as a model compound for studying the effects of endocrine disruptors, its use in laboratory experiments may raise ethical concerns. Future research is needed to better understand the health effects of N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) and to develop alternative materials to replace it in consumer products.

Scientific Research Applications

N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) has been extensively studied for its potential health effects on humans and wildlife. Scientific research has shown that N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) can mimic the effects of estrogen in the body, leading to a range of adverse health outcomes. N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) has been linked to a variety of health problems, including reproductive disorders, developmental abnormalities, and cancer.

properties

IUPAC Name

N-[2-hydroxy-4-[[3-hydroxy-4-(3-phenylpropanoylamino)phenyl]methyl]phenyl]-3-phenylpropanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C31H30N2O4/c34-28-20-24(11-15-26(28)32-30(36)17-13-22-7-3-1-4-8-22)19-25-12-16-27(29(35)21-25)33-31(37)18-14-23-9-5-2-6-10-23/h1-12,15-16,20-21,34-35H,13-14,17-19H2,(H,32,36)(H,33,37)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GZUGCWPHFHKYML-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CCC(=O)NC2=C(C=C(C=C2)CC3=CC(=C(C=C3)NC(=O)CCC4=CC=CC=C4)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C31H30N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

494.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.